Cas no 1369347-14-7 (2-1-(propan-2-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(propan-2-yl)cyclopropylethan-1-amine
• CAS No: 1369347-14-7
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 6578271
• PubChem ID: 70645191
• Update Time: 2025-05-21

2-1-(propan-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(propan-2-yl)cyclopropylethan-1-amine
• EN300-1869292
• 2-[1-(propan-2-yl)cyclopropyl]ethan-1-amine
• SCHEMBL12060382
• 1369347-14-7

• Inchi： 1S/C8H17N/c1-7(2)8(3-4-8)5-6-9/h7H,3-6,9H2,1-2H3
• InChI Key： YNPVKWCYLPUXBY-UHFFFAOYSA-N
• SMILES： NCCC1(C(C)C)CC1

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 92.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-1-(propan-2-yl)cyclopropylethan-1-amine

Research Brief on 2-1-(propan-2-yl)cyclopropylethan-1-amine (CAS: 1369347-14-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-1-(propan-2-yl)cyclopropylethan-1-amine (CAS: 1369347-14-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and isopropylamine functional groups, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) modulation and enzyme inhibition. Recent studies have explored its potential as a scaffold for novel therapeutic agents, leveraging its structural features to enhance binding affinity and selectivity.

One of the key areas of investigation has been the compound's role as a precursor or intermediate in the synthesis of bioactive molecules. Researchers have demonstrated its utility in the development of selective serotonin reuptake inhibitors (SSRIs) and other neuromodulators. The cyclopropyl ring, in particular, has been shown to confer metabolic stability and improved pharmacokinetic profiles, making it an attractive candidate for drug design. Additionally, its amine functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on monoamine oxidases (MAOs), enzymes implicated in neurodegenerative diseases such as Parkinson's and Alzheimer's. The results indicated that 2-1-(propan-2-yl)cyclopropylethan-1-amine exhibits moderate inhibitory activity against MAO-B, with an IC50 value in the micromolar range. This finding suggests its potential as a lead compound for the development of new MAO-B inhibitors, which could offer therapeutic benefits with fewer side effects compared to existing drugs.

Another notable application of this compound lies in its use as a chiral building block in asymmetric synthesis. Its stereochemical properties have been exploited to produce enantiomerically pure intermediates for the synthesis of complex natural products and pharmaceuticals. Recent advancements in catalytic methods have further enhanced the efficiency of these transformations, highlighting the compound's versatility in synthetic chemistry.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. For instance, prodrug approaches and nanoparticle-based delivery systems are being explored to improve the compound's therapeutic index.

In conclusion, 2-1-(propan-2-yl)cyclopropylethan-1-amine (CAS: 1369347-14-7) represents a valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features and diverse applications underscore its potential as a key player in the development of next-generation therapeutics. Future studies will likely focus on refining its pharmacological properties and expanding its utility in drug discovery pipelines.